Phorbol 13-acetate
Phorbol 13-acetate
Phorbol 13-acetate is a phorbol ester.
Brand Name:
Vulcanchem
CAS No.:
32752-29-7
VCID:
VC0159439
InChI:
InChI=1S/C22H30O7/c1-10-6-15-20(27,17(10)25)8-13(9-23)7-14-16-19(4,5)22(16,29-12(3)24)18(26)11(2)21(14,15)28/h6-7,11,14-16,18,23,26-28H,8-9H2,1-5H3/t11-,14+,15-,16-,18-,20-,21-,22-/m1/s1
SMILES:
CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O
Molecular Formula:
C22H30O7
Molecular Weight:
406.5 g/mol
Phorbol 13-acetate
CAS No.: 32752-29-7
Reference Standards
VCID: VC0159439
Molecular Formula: C22H30O7
Molecular Weight: 406.5 g/mol
CAS No. | 32752-29-7 |
---|---|
Product Name | Phorbol 13-acetate |
Molecular Formula | C22H30O7 |
Molecular Weight | 406.5 g/mol |
IUPAC Name | [(1S,2S,6R,10S,11R,13S,14R,15R)-1,6,14-trihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate |
Standard InChI | InChI=1S/C22H30O7/c1-10-6-15-20(27,17(10)25)8-13(9-23)7-14-16-19(4,5)22(16,29-12(3)24)18(26)11(2)21(14,15)28/h6-7,11,14-16,18,23,26-28H,8-9H2,1-5H3/t11-,14+,15-,16-,18-,20-,21-,22-/m1/s1 |
Standard InChIKey | SDSVJYOOAPRSDA-RPCQODIISA-N |
Isomeric SMILES | C[C@@H]1[C@H]([C@@]2([C@@H](C2(C)C)[C@H]3[C@]1([C@@H]4C=C(C(=O)[C@]4(CC(=C3)CO)O)C)O)OC(=O)C)O |
SMILES | CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O |
Canonical SMILES | CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O |
Appearance | Powder |
Description | Phorbol 13-acetate is a phorbol ester. |
Synonyms | phorbol 13-monoacetate phorbol 13-monoacetate, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpa,8alpha,9beta,9aalpha))-isome |
PubChem Compound | 499953 |
Last Modified | Nov 11 2021 |
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